Cas no 2470279-63-9 ((2S)-2-{(tert-butoxy)carbonylamino}-3-(4-cyano-1H-indol-3-yl)propanoic acid)

• Product Name: (2S)-2-{(tert-butoxy)carbonylamino}-3-(4-cyano-1H-indol-3-yl)propanoic acid
• CAS No: 2470279-63-9
• MF: C₁₇H₁₉N₃O₄
• MW: 329.350464105606
• MDL: MFCD32710628
• CID: 5680853
• PubChem ID: 155819606
• Update Time: 2025-10-29

(2S)-2-{(tert-butoxy)carbonylamino}-3-(4-cyano-1H-indol-3-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• BOC-Trp(4-CN)-OH
• (S)-2-((tert-Butoxycarbonyl)amino)-3-(4-cyano-1H-indol-3-yl)propanoic acid
• EN300-26625558
• (2S)-2-{[(tert-butoxy)carbonyl]amino}-3-(4-cyano-1H-indol-3-yl)propanoic acid
• 2470279-63-9
• (2S)-3-(4-Cyano-1H-indol-3-yl)-2-[(2-methylpropan-2-yl)oxycarbonylamino]propanoic acid
• (2S)-2-{(tert-butoxy)carbonylamino}-3-(4-cyano-1H-indol-3-yl)propanoic acid

• MDL： MFCD32710628
• Inchi： 1S/C17H19N3O4/c1-17(2,3)24-16(23)20-13(15(21)22)7-11-9-19-12-6-4-5-10(8-18)14(11)12/h4-6,9,13,19H,7H2,1-3H3,(H,20,23)(H,21,22)/t13-/m0/s1
• InChI Key： GWNHHRGTRCPZTA-ZDUSSCGKSA-N
• SMILES： O(C(N[C@H](C(=O)O)CC1=CNC2C=CC=C(C#N)C1=2)=O)C(C)(C)C

Computed Properties

• Exact Mass: 329.13755610g/mol
• Monoisotopic Mass: 329.13755610g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 534
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 115Ų

Additional information on (2S)-2-{(tert-butoxy)carbonylamino}-3-(4-cyano-1H-indol-3-yl)propanoic acid

Introduction to (2S)-2-{(tert-butoxy)carbonylamino}-3-(4-cyano-1H-indol-3-yl)propanoic Acid (CAS No. 2470279-63-9)

The compound (2S)-2-{(tert-butoxy)carbonylamino}-3-(4-cyano-1H-indol-3-yl)propanoic acid, identified by its CAS number 2470279-63-9, is a sophisticated molecule with significant potential in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit structural features conducive to biological activity, making it a subject of considerable interest among researchers exploring novel therapeutic agents.

The structural framework of this compound incorporates several key functional groups that contribute to its unique chemical and biological properties. The presence of a (tert-butoxy)carbonylamino group suggests a protective role for the amino functionality, which is common in peptide mimetics and other bioactive molecules. Additionally, the indole moiety at the 3-position of the propanoic acid chain introduces a heterocyclic component known for its involvement in various biological pathways.

In recent years, there has been growing interest in indole derivatives due to their diverse pharmacological activities. Indole-based compounds have been explored for their potential in treating a range of conditions, including neurological disorders, cancer, and inflammatory diseases. The specific substitution pattern in (2S)-2-{(tert-butoxy)carbonylamino}-3-(4-cyano-1H-indol-3-yl)propanoic acid may contribute to its unique interaction with biological targets, making it a valuable scaffold for drug discovery.

The stereochemistry of the compound, indicated by the (2S) configuration, is another critical aspect that influences its biological behavior. Chiral centers are often crucial for the activity of pharmaceutical compounds, as they can dictate the specificity of interactions with biological receptors. The (S)-configuration at the second carbon of the propanoic acid chain may play a pivotal role in determining the compound's efficacy and selectivity.

Current research in medicinal chemistry increasingly focuses on developing molecules that can modulate protein-protein interactions, particularly those involving transcription factors and signaling pathways. The indole ring in (2S)-2-{(tert-butoxy)carbonylamino}-3-(4-cyano-1H-indol-3-yl)propanoic acid is well-positioned to interact with such targets due to its ability to engage in hydrogen bonding and π-stacking interactions. These interactions are fundamental to the function of many biological processes and are often exploited in drug design.

The cyano group at the 4-position of the indole ring adds another layer of complexity to the molecule's properties. Cyano groups are known for their ability to participate in hydrogen bonding and can influence the electronic properties of adjacent aromatic systems. This feature may enhance the compound's binding affinity to certain biological targets, making it a promising candidate for further investigation.

In terms of synthetic chemistry, the preparation of (2S)-2-{(tert-butoxy)carbonylamino}-3-(4-cyano-1H-indol-3-yl)propanoic acid requires careful consideration of reaction conditions and protecting group strategies. The use of chiral auxiliaries or catalysts is likely necessary to achieve the desired stereochemical outcome at the propanoic acid moiety. Additionally, the introduction of the cyano group and the indole derivative necessitates precise control over reaction sequences to avoid unwanted side products.

Advances in synthetic methodologies have made it possible to construct complex molecules like this one with increasing efficiency and precision. Techniques such as transition-metal-catalyzed cross-coupling reactions and asymmetric hydrogenation have been instrumental in facilitating these syntheses. These methods not only improve yield but also enhance scalability, which is crucial for moving from laboratory-scale preparations to larger-scale production.

The potential applications of this compound are broad and span multiple therapeutic areas. Given its structural features, it may be explored as a precursor for peptidomimetics or as an intermediate in the synthesis of more complex drug candidates. Its ability to interact with biological targets suggests that it could be developed into an inhibitor or activator for various enzymes and receptors.

Computational studies have become an integral part of modern drug discovery, allowing researchers to predict binding affinities and metabolic stability before undertaking costly experimental validations. Molecular modeling techniques can be used to explore how (2S)-2-{(tert-butoxy)carbonylamino}-3-(4-cyano-1H-indol-3-yl)propanoic acid might interact with potential targets, providing insights into its mechanism of action and optimizing its design for better performance.

In conclusion, (2S)-2-{(tert-butoxy)carbonylamino}-3-(4-cyano-1H-indol-3-yl)propanoic acid (CAS No. 2470279-63-9) represents a promising entity in pharmaceutical research due to its unique structural features and potential biological activities. Its synthesis presents challenges that require advanced chemical techniques but also offers opportunities for innovation in drug development. As research continues to uncover new therapeutic targets and methodologies, compounds like this one will continue to play a significant role in advancing our understanding of disease mechanisms and developing effective treatments.